Cas no 1845754-46-2 (5-CHLORO-3-(DIFLUOROMETHYL)PYRAZIN-2-AMINE)

• Product Name: 5-CHLORO-3-(DIFLUOROMETHYL)PYRAZIN-2-AMINE
• CAS No: 1845754-46-2
• MF: C₅H₄ClF₂N₃
• MW: 179.555166244507
• CID: 5716705
• PubChem ID: 118609708
• Update Time: 2023-10-15

5-CHLORO-3-(DIFLUOROMETHYL)PYRAZIN-2-AMINE Chemical and Physical Properties

Names and Identifiers

• 1845754-46-2
• CICYQDJOPRTGRI-UHFFFAOYSA-N
• SCHEMBL17375469
• 5-CHLORO-3-(DIFLUOROMETHYL)PYRAZIN-2-AMINE
• 2-Pyrazinamine, 5-chloro-3-(difluoromethyl)-

• Inchi： 1S/C5H4ClF2N3/c6-2-1-10-5(9)3(11-2)4(7)8/h1,4H,(H2,9,10)
• InChI Key： CICYQDJOPRTGRI-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C(F)F)=N1)N

Computed Properties

• Exact Mass: 179.0061812g/mol
• Monoisotopic Mass: 179.0061812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.520±0.06 g/cm3(Predicted)
• Boiling Point: 287.7±35.0 °C(Predicted)
• pka: 0.86±0.10(Predicted)